Cas no 905798-00-7 ((2Z)-N-(2-methoxyphenyl)-4-methyl-3-3-(morpholin-4-yl)propyl-2,3-dihydro-1,3-thiazol-2-imine)

• Product Name: (2Z)-N-(2-methoxyphenyl)-4-methyl-3-3-(morpholin-4-yl)propyl-2,3-dihydro-1,3-thiazol-2-imine
• CAS No: 905798-00-7
• MF: C₁₈H₂₅N₃O₂S
• MW: 347.475003004074
• CID: 5495400
• PubChem ID: 7615050
• Update Time: 2025-06-09

(2Z)-N-(2-methoxyphenyl)-4-methyl-3-3-(morpholin-4-yl)propyl-2,3-dihydro-1,3-thiazol-2-imine Chemical and Physical Properties

Names and Identifiers

• STL270933
• SR-01000915713
• F2729-0246
• VU0495286-1
• 2-methoxy-N-[(2Z)-4-methyl-3-[3-(morpholin-4-yl)propyl]-1,3-thiazol-2(3H)-ylidene]aniline
• (2Z)-N-(2-methoxyphenyl)-4-methyl-3-[3-(morpholin-4-yl)propyl]-2,3-dihydro-1,3-thiazol-2-imine
• SR-01000915713-1
• (Z)-2-methoxy-N-(4-methyl-3-(3-morpholinopropyl)thiazol-2(3H)-ylidene)aniline
• 905798-00-7
• AKOS016377667
• N-(2-methoxyphenyl)-4-methyl-3-(3-morpholin-4-ylpropyl)-1,3-thiazol-2-imine
• (2Z)-N-(2-methoxyphenyl)-4-methyl-3-3-(morpholin-4-yl)propyl-2,3-dihydro-1,3-thiazol-2-imine

• Inchi： 1S/C18H25N3O2S/c1-15-14-24-18(19-16-6-3-4-7-17(16)22-2)21(15)9-5-8-20-10-12-23-13-11-20/h3-4,6-7,14H,5,8-13H2,1-2H3/b19-18-
• InChI Key： NBSUFGDQEDFKKC-HNENSFHCSA-N
• SMILES： S1C=C(C)N(/C/1=N/C1C=CC=CC=1OC)CCCN1CCOCC1

Computed Properties

• Exact Mass: 347.16674822g/mol
• Monoisotopic Mass: 347.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.6Ų

Additional information on (2Z)-N-(2-methoxyphenyl)-4-methyl-3-3-(morpholin-4-yl)propyl-2,3-dihydro-1,3-thiazol-2-imine

Comprehensive Analysis of (2Z)-N-(2-methoxyphenyl)-4-methyl-3-3-(morpholin-4-yl)propyl-2,3-dihydro-1,3-thiazol-2-imine (CAS No. 905798-00-7)

The compound (2Z)-N-(2-methoxyphenyl)-4-methyl-3-3-(morpholin-4-yl)propyl-2,3-dihydro-1,3-thiazol-2-imine (CAS No. 905798-00-7) is a structurally complex molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its unique thiazole and morpholine moieties make it a promising candidate for various pharmacological applications. Researchers and pharmaceutical companies are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy and precision medicine.

One of the most searched questions in scientific databases and AI-driven platforms is: "What are the biological activities of (2Z)-N-(2-methoxyphenyl)-4-methyl-3-3-(morpholin-4-yl)propyl-2,3-dihydro-1,3-thiazol-2-imine?" Preliminary studies suggest that this compound exhibits anti-inflammatory and antiproliferative properties, making it a subject of interest for oncology and autoimmune disease research. Its morpholin-4-yl group is particularly noteworthy, as morpholine derivatives are known for their role in enhancing drug solubility and bioavailability.

From a synthetic chemistry perspective, the thiazol-2-imine core of this compound offers versatility for further derivatization. This aligns with the growing demand for structure-activity relationship (SAR) studies, a hot topic in drug development circles. The 2-methoxyphenyl substituent also contributes to its potential as a selective binder for specific protein targets, a feature highly sought after in the era of personalized medicine.

Another frequently searched term related to this compound is "synthetic route for CAS 905798-00-7." While proprietary information limits public disclosure of full synthetic pathways, published literature indicates that multi-step organic synthesis involving condensation reactions and catalytic cyclization is typically employed. The compound's Z-configuration at the imine double bond is critical for its biological activity, emphasizing the importance of stereoselective synthesis in its production.

In the context of drug repurposing—a trending topic in pharmaceutical research—this molecule's unique structure presents opportunities for investigating new therapeutic indications. Its dihydrothiazole scaffold shares similarities with approved drugs targeting metabolic disorders and neurodegenerative diseases, opening avenues for cross-disciplinary research. The 4-methyl group further enhances its metabolic stability, a key consideration in modern pharmacokinetic optimization.

Quality control and analytical characterization of 905798-00-7 are also common search queries. Advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are essential for verifying its purity and confirming its molecular conformation. These analyses are crucial given the compound's potential use in high-throughput screening platforms, where consistency and reproducibility are paramount.

As the scientific community continues to explore small-molecule therapeutics, compounds like (2Z)-N-(2-methoxyphenyl)-4-methyl-3-3-(morpholin-4-yl)propyl-2,3-dihydro-1,3-thiazol-2-imine will remain at the forefront of innovation. Its structural features and biological potential position it as a valuable asset in the ongoing quest for novel treatments addressing unmet medical needs.